High-sensitivity and ultralow-hysteresis fluorine-rich ionogel strain sensors for multi-environment contact and contactless sensing†
Materials Horizons Pub Date: 2023-10-11 DOI: 10.1039/D3MH01138K
Abstract
Information transduction via soft strain sensors under harsh conditions such as marine, oily liquid, vacuum, and extreme temperatures without excess encapsulation facilitates modern scientific and military exploration. However, most reported soft strain sensors struggle to meet these requirements, especially in complex environments. Herein, a class of fluorine-rich ionogels with tunable ultimate strain, high conductivity, and multi-environment tolerance are designed. Abundant ion窶電ipole and dipole窶電ipole interactions lead to excellent miscibility between the hydrophobic ionic liquid and the fluorinated polyacrylate matrix, as well as adhesion to diverse substrates in amphibious environments. The ionogel-based sensors, even in encapsulation-free form, exhibit stable operation with a negligible hysteresis (as low as 0.119%) and high sensitivity (gauge factor of up to 6.54) under amphibious conditions. Multi-environment sensing instances in contact and even contactless forms are also demonstrated. This study opens the door for the artificial syntheses of multi-environment tolerance ionic skins with robust sensing applications in soft electronics and robotics.
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